Cas no 60912-82-5 (α-Chloro-2',5'-dihydroxyacetophenone)

• Product Name: α-Chloro-2',5'-dihydroxyacetophenone
• CAS No: 60912-82-5
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD12031571
• CID: 953701
• PubChem ID: 12298411
• Update Time: 2025-05-23

α-Chloro-2',5'-dihydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-2-5-dihydroxyacetophenone
• 2-chloro-1-(2,5-dihydroxyphenyl)ethanone
• 2-CHLORO-2’,5’-DIHYDROXYACETOPHENONE
• 2-Chlor-1-(2,5-dihydroxy-phenyl)-aethanon
• 2-CHLORO-1-(2,5-DIHYDROXYPHENYL)-ETHANONE
• LBQJAEBXOIEKLM-UHFFFAOYSA-N
• alpha-Chloro-2',5'-dihydroxyacetophenone
• D93523
• DTXSID90486016
• 60912-82-5
• EN300-1986820
• 2-chloro-1-(2,5-dihydroxyphenyl)ethan-1-one
• AKOS022642339
• AS-61657
• α-Chloro-2',5'-dihydroxyacetophenone

• MDL： MFCD12031571
• Inchi： 1S/C8H7ClO3/c9-4-8(12)6-3-5(10)1-2-7(6)11/h1-3,10-11H,4H2
• InChI Key： LBQJAEBXOIEKLM-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C=CC=1O)O)=O

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 2.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 376.1±32.0 °C at 760 mmHg
• Flash Point: 181.2±25.1 °C
• PSA: 57.53000
• LogP: 1.51930
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

α-Chloro-2',5'-dihydroxyacetophenone Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on α-Chloro-2',5'-dihydroxyacetophenone

Comprehensive Analysis of α-Chloro-2',5'-dihydroxyacetophenone (CAS No. 60912-82-5): Properties, Applications, and Innovations

α-Chloro-2',5'-dihydroxyacetophenone (CAS No. 60912-82-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, characterized by its chloro and hydroxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₇ClO₃, and distinct acetophenone backbone make it a valuable building block in medicinal chemistry and material science.

Recent advancements in green chemistry and sustainable synthesis have propelled interest in α-Chloro-2',5'-dihydroxyacetophenone as researchers explore eco-friendly production methods. The compound’s potential in antioxidant and anti-inflammatory applications aligns with the growing demand for natural-derived active ingredients in cosmetics and nutraceuticals. Studies also highlight its role in photodynamic therapy, a cutting-edge approach in oncology, where its dihydroxy moiety enhances light-activated therapeutic effects.

From an industrial perspective, CAS No. 60912-82-5 is frequently utilized in the development of flavonoid analogs and polyphenolic derivatives, which are pivotal in designing functional foods and dietary supplements. Its compatibility with enzymatic catalysis further underscores its relevance in biocatalysis, a trending topic in synthetic biology. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to ensure the purity and stability of this compound, addressing quality control challenges in large-scale production.

The rise of AI-driven drug discovery has also spotlighted α-Chloro-2',5'-dihydroxyacetophenone as a candidate for virtual screening. Computational models predict its interactions with enzyme targets, accelerating the identification of novel therapeutics. Furthermore, its electrophilic properties make it a subject of interest in click chemistry, a technique widely adopted in polymer science and nanotechnology.

In conclusion, 60912-82-5 represents a multifaceted compound with expanding applications across interdisciplinary fields. Its integration into high-value chemical synthesis and alignment with sustainability goals ensure its continued relevance in scientific and industrial advancements. Future research may focus on optimizing its bioavailability and exploring its synergistic effects with other bioactive compounds.